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Cat. No.: B1582151
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Crotonic anhydride, systematically known as (2E)-2-butenoic anhydride, is a highly reactive

and versatile organic compound. Its unique chemical structure, featuring two α,β-unsaturated

carbonyl moieties linked by an anhydride bond, makes it a valuable reagent and building block

in a multitude of synthetic transformations. This guide provides a comprehensive overview of

the structure, properties, synthesis, and key applications of crotonic anhydride, with a

particular focus on its relevance to researchers in organic synthesis and drug development.

Molecular Structure and Chemical Formula
Crotonic anhydride is characterized by the molecular formula C₈H₁₀O₃ and a molecular

weight of 154.16 g/mol .[1] The molecule is formed from the dehydration of two molecules of

crotonic acid. The IUPAC name for the predominantly available trans-isomer is [(E)-but-2-enoyl]

(E)-but-2-enoate.[1]
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Key Identifiers:

CAS Number: 623-68-7[1]

Molecular Formula: C₈H₁₀O₃[1]

Molecular Weight: 154.16 g/mol [1]

IUPAC Name: [(E)-but-2-enoyl] (E)-but-2-enoate[1]

Below is a diagram illustrating the chemical structure of crotonic anhydride.

Caption: Chemical structure of (2E,2'E)-but-2-enoic anhydride.

Physicochemical Properties
Crotonic anhydride is a colorless to pale yellow liquid with a pungent odor. It is combustible

and sensitive to moisture. A summary of its key physical and chemical properties is provided in

the table below.

Property Value Source

Boiling Point 246-248 °C [1]

Density 1.0397 g/cm³

Refractive Index 1.473

Flash Point 93.4 °C

Solubility Soluble in ether

Synthesis of Crotonic Anhydride
The industrial preparation of crotonic anhydride typically involves the dehydration of crotonic

acid. A common and efficient method is the reaction of crotonic acid with acetic anhydride.[2][3]

[4] This reaction is an equilibrium process, and to drive it towards the formation of crotonic
anhydride, the acetic acid by-product is continuously removed.[2]
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Synthesis via Dehydration with Acetic Anhydride
This process involves heating crotonic acid with acetic anhydride.[2] The acetic acid formed

during the reaction can be removed by azeotropic distillation with an inert solvent like heptane

or by conducting the reaction under reduced pressure to lower the boiling point of acetic acid.

[2] To prevent polymerization of the unsaturated anhydride, a polymerization inhibitor such as

hydroquinone is often added.[2]

Experimental Protocol:

Reaction Setup: A reaction vessel equipped with a distillation column, a condenser, and a

receiving flask is charged with crotonic acid and a polymerization inhibitor (e.g.,

hydroquinone).

Addition of Acetic Anhydride: Acetic anhydride is added to the reaction mixture.

Heating and Distillation: The mixture is heated to a temperature below 100°C.[2] The

reaction can be carried out under reduced pressure (e.g., 100 mm Hg) to facilitate the

removal of acetic acid as it forms.[2] Alternatively, an azeotropic agent like heptane can be

added, and the azeotrope of heptane and acetic acid is distilled off.[2]

Work-up and Purification: After the removal of acetic acid is complete, the remaining mixture

is fractionally distilled to isolate the pure crotonic anhydride.

The causality behind these experimental choices lies in Le Chatelier's principle. By

continuously removing one of the products (acetic acid), the equilibrium is shifted to the right,

favoring the formation of crotonic anhydride. The use of a polymerization inhibitor is crucial

due to the presence of the reactive α,β-unsaturated system, which can undergo radical

polymerization at elevated temperatures.

Synthesis from Crotonyl Chloride
An alternative laboratory-scale synthesis involves the reaction of crotonyl chloride with a salt of

crotonic acid, such as sodium crotonate.[3] This method is based on the nucleophilic acyl

substitution of the highly reactive acid chloride.
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Caption: Synthesis of crotonic anhydride from crotonyl chloride.

Chemical Reactivity and Key Reactions
The reactivity of crotonic anhydride is dominated by two key features: the electrophilic nature

of the carbonyl carbons and the presence of the carbon-carbon double bond.

Nucleophilic Acyl Substitution
As a carboxylic acid anhydride, crotonic anhydride is a potent acylating agent and readily

undergoes nucleophilic acyl substitution reactions with various nucleophiles.

Reaction with Alcohols: In the presence of a base like pyridine, crotonic anhydride reacts

with alcohols to form crotonate esters and a carboxylate salt. The base serves to

deprotonate the alcohol, increasing its nucleophilicity, and to neutralize the crotonic acid by-

product.

Reaction with Amines: Primary and secondary amines react with crotonic anhydride to

yield the corresponding crotonamides. This reaction is a fundamental method for the

formation of amide bonds.

The general mechanism for these reactions involves the nucleophilic attack on one of the

carbonyl carbons, followed by the departure of a crotonate anion as a leaving group.

Crotonic Anhydride + Nucleophile (e.g., ROH, R₂NH) Tetrahedral Intermediate
Nucleophilic Attack

Crotonate Ester/Amide + Crotonic Acid
Elimination of Leaving Group
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Caption: General workflow of nucleophilic acyl substitution.

Applications in Organic Synthesis and Drug
Development
Crotonic anhydride serves as a crucial intermediate in the synthesis of a wide range of

organic molecules, including pharmaceuticals, agrochemicals, and polymers.[5][6]

Pharmaceutical Intermediates
The crotonyl moiety is a structural feature in some biologically active molecules. Crotonic
anhydride can be used as a starting material or a reagent in the synthesis of various active

pharmaceutical ingredients (APIs) and their intermediates.[5] While specific, publicly available

synthetic routes for major drugs that explicitly use crotonic anhydride are not always

disclosed in detail, its utility as a versatile C4 building block is well-recognized in medicinal

chemistry for the synthesis of novel compounds with potential therapeutic activities, including

anticancer agents.[7][8][9][10]

Polymer Chemistry
Crotonic anhydride and its derivatives are utilized in the production of polymers and resins.[5]

For instance, copolymers of vinyl acetate and crotonic acid (derived from the anhydride) have

been developed.[11][12] The incorporation of the crotonate functionality can modify the

physical and chemical properties of the resulting polymers.

Spectroscopic Characterization
The structure of crotonic anhydride can be confirmed using various spectroscopic techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.nbinno.com/article/other-organic-chemicals/applications-crotonic-anhydride-chemical-synthesis-kq
https://godavaribiorefineries.com/products/chemicals/crotonic-anhydride
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.nbinno.com/article/other-organic-chemicals/applications-crotonic-anhydride-chemical-synthesis-kq
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.mdpi.com/1422-0067/25/13/7281
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1136779/full
https://www.mdpi.com/1422-0067/25/8/4517
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274419/
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.nbinno.com/article/other-organic-chemicals/applications-crotonic-anhydride-chemical-synthesis-kq
https://patents.google.com/patent/US2795573A/en
https://digitalcommons.morris.umn.edu/cgi/viewcontent.cgi?article=2052&context=jmas
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data

¹H NMR

The proton NMR spectrum is expected to show

signals for the methyl protons and the vinyl

protons.

¹³C NMR

The carbon NMR spectrum will exhibit distinct

signals for the carbonyl carbons, the olefinic

carbons, and the methyl carbon.

IR Spectroscopy

The infrared spectrum is characterized by two

strong carbonyl stretching bands, which is a

hallmark of an acid anhydride.

Mass Spectrometry
The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns.

Safety, Handling, and Disposal
Crotonic anhydride is a corrosive substance that can cause severe skin burns and eye

damage.[1] It is also harmful if swallowed or inhaled. Therefore, strict safety precautions must

be observed when handling this chemical.

Safety and Handling Protocol:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with a face shield, and a lab coat. Work in a well-ventilated

area, preferably in a chemical fume hood.

Storage: Store crotonic anhydride in a tightly sealed container in a cool, dry, and well-

ventilated place, away from sources of ignition and incompatible materials such as water,

strong oxidizing agents, acids, and bases.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. In case

of contact, immediately flush the affected area with plenty of water for at least 15 minutes

and seek medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of crotonic anhydride and any contaminated materials in accordance

with local, state, and federal regulations. It is typically classified as hazardous waste.

Conclusion
Crotonic anhydride is a valuable and reactive chemical intermediate with significant

applications in organic synthesis, particularly in the preparation of esters, amides, and

polymers. Its well-defined structure and reactivity make it a useful tool for researchers and

scientists in both academic and industrial settings, including those in the field of drug

development. A thorough understanding of its properties, synthesis, and safe handling

procedures is essential for its effective and responsible utilization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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